Cas no 202114-49-6 (Myristic acid-13C3)

• Product Name: Myristic acid-13C3
• CAS No: 202114-49-6
• MF: C₁₄H₂₈O₂
• MW: 231.35
• CID: 5083658
• PubChem ID: 153693963
• Update Time: 2025-05-21

Myristic acid-13C3 Chemical and Physical Properties

Names and Identifiers

• Myristic acid-13C3

• Inchi： 1S/C14H28O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14(15)16/h2-13H2,1H3,(H,15,16)/i12+1,13+1,14+1
• InChI Key： TUNFSRHWOTWDNC-WEQCDQLKSA-N
• SMILES： O[13C](=O)[13CH2][13CH2]CCCCCCCCCCC

Computed Properties

• Exact Mass: 231.21899464g/mol
• Monoisotopic Mass: 231.21899464g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on Myristic acid-13C3

Research Brief on Myristic acid-13C3 and Compound 202114-49-6 in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of stable isotope-labeled compounds and novel chemical entities in metabolic studies and drug development. This research brief focuses on the applications of Myristic acid-13C3, a stable isotope-labeled fatty acid, and the compound 202114-49-6, providing insights into their roles in current scientific investigations.

Myristic acid-13C3, a 13C-labeled derivative of myristic acid, has emerged as a critical tool in metabolic flux analysis and lipid metabolism studies. Its incorporation into research protocols allows for precise tracking of fatty acid metabolism in cellular systems. Recent studies have utilized Myristic acid-13C3 to investigate the dysregulation of lipid metabolism in cancer cells, revealing potential therapeutic targets for oncology applications.

Compound 202114-49-6, a less characterized chemical entity, has recently gained attention due to its potential as a modulator of enzymatic activity in biochemical pathways. Preliminary studies suggest its interaction with key metabolic enzymes, though the exact mechanism remains under investigation. Its structural features indicate possible applications in the development of enzyme inhibitors or activators, depending on the target pathway.

The combination of stable isotope labeling techniques, as exemplified by Myristic acid-13C3, with novel compounds like 202114-49-6 represents a powerful approach in modern drug discovery. This synergy enables researchers to not only track metabolic pathways but also to modulate them with precision, opening new avenues for therapeutic intervention.

Methodologically, recent studies have employed advanced techniques such as mass spectrometry and nuclear magnetic resonance spectroscopy to analyze the incorporation and effects of these compounds. These approaches provide high-resolution data on metabolic changes and compound interactions at the molecular level.

The findings from current research underscore the importance of these compounds in understanding fundamental biological processes and developing targeted therapies. Future directions may include expanded applications in personalized medicine and the development of more sophisticated labeled compounds for research purposes.

This brief highlights the need for continued investigation into both Myristic acid-13C3 and compound 202114-49-6, as their full potential in chemical biology and pharmaceutical research is yet to be realized. The integration of these tools with emerging technologies promises to accelerate discoveries in metabolic research and drug development.